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Compound of Interest

Compound Name: Dimethyl vinylphosphonate

CAS No.: 4645-32-3

Cat. No.: B1359777

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the key physical properties of

dimethyl vinylphosphonate, specifically its boiling point and density. The information herein is

collated from various sources to ensure accuracy and is supplemented with detailed

experimental protocols for the determination of these properties.

Core Physical Properties of Dimethyl
Vinylphosphonate
Dimethyl vinylphosphonate is a reactive organophosphorus compound with applications in

polymer chemistry and as an intermediate in organic synthesis. Accurate knowledge of its

physical properties is crucial for its handling, purification, and use in various chemical reactions.

Quantitative Data Summary
The boiling point and density of dimethyl vinylphosphonate are summarized in the table

below. It is important to note the conditions under which these values were determined, as the
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boiling point is highly dependent on pressure.

Physical Property Value Conditions

Boiling Point 72.5 °C at 10 Torr[1]

197-202 °C
at atmospheric pressure

(literature value)[2][3]

Density 1.1405 g/cm³ at 20 °C[1]

1.146 g/mL at 20 °C (literature value)[2][3]

Experimental Protocols
The following sections detail the methodologies for determining the boiling point and density of

a liquid compound like dimethyl vinylphosphonate.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.[4][5][6] For small sample volumes, a micro-boiling point determination method is

often employed.[7][8]

Micro-Boiling Point Determination using a Heating Block:

Sample Preparation: Approximately 0.5 mL of the liquid sample is placed into a small test

tube, and a small magnetic stir bar is added to prevent bumping.[7][8]

Apparatus Setup: The test tube is placed in a heating block on a hot plate stirrer. A

thermometer is positioned with its bulb about 1 cm above the liquid's surface.[7][8] The entire

setup should be placed in a fume hood.[7][8]

Heating and Observation: The sample is heated gently while stirring.[7] The boiling point is

reached when the liquid is observed to be boiling and a ring of condensing vapor is visible on

the walls of the test tube at the same level as the thermometer bulb.[7]

Measurement: The temperature at which the vapor and liquid are in equilibrium (i.e., the

temperature of the refluxing vapor) is recorded as the boiling point.[7] The heating should be
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controlled to ensure a slow, steady reflux.[7]

Thiele Tube Method:

Sample Preparation: A small amount of the liquid is placed in a fusion tube. A capillary tube,

sealed at one end, is placed inverted into the fusion tube.[4]

Apparatus Setup: The fusion tube is attached to a thermometer, and both are immersed in a

Thiele tube containing heating oil.[4] The shape of the Thiele tube allows for uniform heating

of the oil through convection.[8]

Heating and Observation: The Thiele tube is gently heated. Initially, a stream of air bubbles

will emerge from the capillary tube.[4] As the temperature approaches the boiling point, a

rapid and continuous stream of bubbles will be observed.[4]

Measurement: Heating is stopped at this point. The temperature at which the bubbling

ceases and the liquid begins to enter the capillary tube is recorded as the boiling point.[4]

Determination of Density
The density of a liquid is its mass per unit volume. A common and straightforward method for its

determination involves measuring the mass of a known volume of the liquid.[9]

Method using a Graduated Cylinder and Balance:

Measure the Mass of the Empty Cylinder: A dry, empty measuring cylinder is placed on an

electronic balance, and its mass is recorded, or the balance is tared to zero.[9][10][11]

Measure a Known Volume of Liquid: A specific volume of the liquid (e.g., 20-25 mL) is

carefully added to the graduated cylinder. The volume should be read from the bottom of

themeniscus.[9][12]

Measure the Mass of the Liquid and Cylinder: The measuring cylinder containing the liquid is

weighed, and the combined mass is recorded.[9][11][12]

Calculate the Mass of the Liquid: The mass of the empty cylinder is subtracted from the

combined mass to determine the mass of the liquid.[11][12]
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Calculate the Density: The density is calculated by dividing the mass of the liquid by its

volume (Density = Mass / Volume).[9] For greater accuracy, the measurements can be

repeated, and an average density can be calculated.[9][12]

Pycnometer Method:

For more precise measurements, a pycnometer, which is a flask with a specific, accurately

known volume, can be used.[13]

Measure the Mass of the Empty Pycnometer: The clean, dry pycnometer is weighed.[13]

Fill and Weigh the Pycnometer with the Liquid: The pycnometer is filled with the liquid,

ensuring no air bubbles are trapped, and weighed again.[13]

Calculate the Mass of the Liquid: The mass of the empty pycnometer is subtracted from the

mass of the filled pycnometer.

Calculate the Density: The mass of the liquid is divided by the known volume of the

pycnometer to determine the density.[13]

Logical Relationship Diagram
The following diagram illustrates the relationship between dimethyl vinylphosphonate and its

fundamental physical properties.
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Caption: Relationship between Dimethyl Vinylphosphonate and its Physical Properties.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. CAS Common Chemistry [commonchemistry.cas.org]

2. 乙烯基膦酸二甲酯 ≥95% (GC) | Sigma-Aldrich [sigmaaldrich.com]

3. DIMETHYL VINYLPHOSPHONATE | 4645-32-3 [chemicalbook.com]

4. vijaynazare.weebly.com [vijaynazare.weebly.com]

5. Determination of Boiling Point of Organic Compounds - GeeksforGeeks
[geeksforgeeks.org]

6. scribd.com [scribd.com]

7. uomus.edu.iq [uomus.edu.iq]

8. chem.ucalgary.ca [chem.ucalgary.ca]

9. Experiments to determine density of liquid apparatus method calculation density bottle
burette measuring cylinder balance IGCSE/GCSE Physics revision notes [docbrown.info]

10. Measuring density | Class experiment | RSC Education [edu.rsc.org]

11. wjec.co.uk [wjec.co.uk]

12. chem.libretexts.org [chem.libretexts.org]

13. mt.com [mt.com]

To cite this document: BenchChem. [A Technical Guide to the Physical Properties of
Dimethyl Vinylphosphonate]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1359777/docs#a-technical-guide-to-the-physical-
properties-of-dimethyl-vinylphosphonate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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